Cas no 118865-38-6 (2,4,7,8,9-Pentaacetyl-D-N-acetylglycolylneuraminic Acid Methyl Ester)

• Product Name: 2,4,7,8,9-Pentaacetyl-D-N-acetylglycolylneuraminic Acid Methyl Ester
• CAS No: 118865-38-6
• Molecular Formula: C₂₄H₃₃NO₁₆
• Molecular Weight: 591.51592
• CID: 131999
• PubChem ID: 92131923

2,4,7,8,9-Pentaacetyl-D-N-acetylglycolylneuraminic Acid Methyl Ester Properties

Names and Identifiers

• Neuraminic acid,N-[(acetyloxy)acetyl]-, methyl ester, 2,4,7,8,9-pentaacetate (9CI)
• 2,4,7,8,9-Pentaacetyl-D-N-acetylglycolylneuraminic Acid Methyl Ester
• 2,4,7,8,9-Pentaacety
• 2,3-DIMETHYL-3'-THIOMORPHOLINOMETHYL BENZOPHENONE
• 2,4,7,8,9-Pentaacetate-N-[(acetyloxy)acetyl]-neuraminic Acid Methyl Este
• 2,4,7,8,9-Pentaacetate-N-[(acetyloxy)acetyl]-neuraminic Acid Methyl Ester
• 2,4,7,8,9-Penta-O-acetyl-N-acetylglycolyl-D-neuraminic acid methyl ester
• methyl (5-acetoxyacetamido-2,4,7,8,9-penta-O-acetyl-3,5-dideoxy-D-glycero-D-galacto-2-nonulopyranosylonate)
• 118865-38-6
• W-200920
• methyl (4S,5R,6R)-2,4-diacetyloxy-5-[(2-acetyloxyacetyl)amino]-6-[(1S,2R)-1,2,3-triacetyloxypropyl]oxane-2-carboxylate

• InChIKey： YVLNEPRLKNKBFL-WWNOFTTDSA-N
• Inchi： InChI=1S/C24H33NO16/c1-11(26)35-9-18(38-14(4)29)21(39-15(5)30)22-20(25-19(32)10-36-12(2)27)17(37-13(3)28)8-24(41-22,23(33)34-7)40-16(6)31/h17-18,20-22H,8-10H2,1-7H3,(H,25,32)/t17-,18-,20-,21-,22?,24-/m1/s1
• SMILES： CC(OCC(N[C@@H]1[C@H](OC(=O)C)C[C@](OC(=O)C)(C(OC)=O)OC1[C@@H]([C@H](OC(=O)C)COC(=O)C)OC(=O)C)=O)=O

Computed Properties

• Exact Mass: 591.18000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 16
• Rotatable Bond Count: 19
• Monoisotopic Mass: 591.17993397g/mol
• Heavy Atom Count: 41
• Complexity: 1040
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.2
• Topological Polar Surface Area: 222Ų

Experimental Properties

• LogP: -0.99530
• PSA: 222.43000